Cas no 70024-51-0 (MERRIFIELD RESIN)

• Product name: MERRIFIELD RESIN
• CAS No: 70024-51-0
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 562946
• PubChem ID: 250520

MERRIFIELD RESIN Chemical and Physical Properties

Names and Identifiers

• MERRIFIELD RESIN
• Chloromethylated polystyrene
• MERRIFIELD RESIN(CHLOROMETHYL RESIN)
• MACROPOROUS CHLOROMETHYLPOLYSTYRENE
• MERRIFIELD CO DVB
• MERRIFIELD POLYMER
• MERRIFIELD POLYMER FLUKA
• MERRIFIELD POLYMER RESIN
• MERRIFIELD RESIN HL
• MERRIFIELD RESIN LL
• DTXSID60937989
• 2-(heptan-3-yl)-5-methyl-5-nitro-1,3-dioxane
• 17144-55-7
• NSC-70024
• 2-heptan-3-yl-5-methyl-5-nitro-1,3-dioxane
• 70024-51-0
• NSC70024
• FCGHBWUKOGKLKO-UHFFFAOYSA-N

• Inchi： InChI=1S/C12H23NO4/c1-4-6-7-10(5-2)11-16-8-12(3,9-17-11)13(14)15/h10-11H,4-9H2,1-3H3
• InChI Key： FCGHBWUKOGKLKO-UHFFFAOYSA-N
• SMILES： N/A

Computed Properties

• Exact Mass: 245.163
• Monoisotopic Mass: 245.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.3A^2
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White powder.
• Density: 1.04
• Melting Point: Not available
• Boiling Point: 327.2°Cat760mmHg
• Flash Point: 121°C
• Refractive Index: 1.467
• Solubility: Not determined.
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

MERRIFIELD RESIN Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：(BD302415)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxanes 1,3-dioxanes

Additional information on MERRIFIELD RESIN

MERRIFIELD RESIN: A Comprehensive Overview

The MERRIFIELD RESIN, identified by the CAS number 70024-51-0, is a highly versatile and widely utilized material in various scientific and industrial applications. This resin, named after its developer, Dr. Bruce Merrifield, has played a pivotal role in the advancement of solid-phase synthesis, particularly in peptide synthesis. Its unique properties and adaptability have made it a cornerstone in the fields of chemistry, biochemistry, and pharmaceuticals.

Historically, the development of MERRIFIELD RESIN revolutionized peptide synthesis by providing a robust support matrix for the sequential assembly of amino acids. Prior to its introduction, peptide synthesis was labor-intensive and often plagued by side reactions. The introduction of this resin enabled chemists to perform multi-step syntheses with greater efficiency and precision. Recent studies have further highlighted its role in modern drug discovery, where the ability to synthesize complex peptides quickly is crucial for identifying potential therapeutic agents.

The chemical structure of MERRIFIELD RESIN is characterized by a cross-linked polystyrene backbone with chloromethyl groups that serve as reactive sites for coupling reactions. These chloromethyl groups can be activated using various reagents, such as carbodiimides or mixed carbonates, to facilitate the attachment of amino acids or other building blocks. This flexibility allows researchers to tailor the resin to specific synthesis requirements, making it an indispensable tool in contemporary laboratories.

In recent years, advancements in materials science have led to modifications of the traditional MERRIFIELD RESIN formula. For instance, researchers have explored the use of alternative cross-linking agents to enhance mechanical stability and improve reaction kinetics. These innovations have been particularly beneficial in high-throughput screening applications, where rapid and efficient synthesis is essential. Moreover, studies published in leading journals such as Nature Chemistry and Angewandte Chemie have demonstrated how these modified resins can be employed in the synthesis of bioactive peptides with complex secondary structures.

Beyond peptide synthesis, the applications of MERRIFIELD RESIN extend into other areas of organic chemistry. For example, it is used as a support matrix in combinatorial chemistry, enabling the parallel synthesis of diverse compound libraries. This capability has been instrumental in accelerating drug discovery processes by allowing researchers to screen thousands of compounds simultaneously. Recent breakthroughs in this field have been documented in publications like Journal of Medicinal Chemistry, where authors highlight the resin's role in identifying novel leads for treating diseases such as cancer and neurodegenerative disorders.

In addition to its role in synthesis, MERRIFIELD RESIN has found applications in analytical chemistry. Its ability to selectively bind target molecules makes it valuable for purification processes and affinity chromatography. Researchers have leveraged this property to develop innovative separation techniques for complex biological mixtures, such as proteins and nucleic acids. Cutting-edge studies published in Analytical Chemistry demonstrate how these techniques can be optimized using advanced resin formulations to achieve higher resolution and sensitivity.

The environmental impact of using resins like MERRIFIELD RESIN has also come under scrutiny in recent years. As sustainability becomes a priority across industries, there is growing interest in developing eco-friendly alternatives or improving waste management practices associated with their use. Emerging research focuses on recycling resins or incorporating biodegradable components into their structure without compromising performance. These efforts align with global initiatives aimed at reducing chemical waste and promoting green chemistry principles.

In conclusion, the MERRIFIELD RESIN, CAS number 70024-51-0, remains a vital tool in modern chemical research and industry. Its adaptability, combined with ongoing innovations driven by cutting-edge research, ensures its continued relevance across diverse applications. As scientists strive to address pressing challenges in healthcare and environmental sustainability, this resin will undoubtedly play a key role in shaping future advancements.